Cas no 2229402-47-3 (5-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine)

• Product Name: 5-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine
• CAS No: 2229402-47-3
• MF: C₁₁H₁₅F₂N₃
• MW: 227.253709077835
• CID: 6485521
• PubChem ID: 165629884
• Update Time: 2025-10-30

5-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine
• 2229402-47-3
• EN300-1951942

• Inchi： 1S/C11H15F2N3/c1-16(2)9-4-3-8(5-15-9)10(14)6-11(12,13)7-10/h3-5H,6-7,14H2,1-2H3
• InChI Key： HTCNNALHYVPWPC-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=NC(=CC=2)N(C)C)(C1)N)F

Computed Properties

• Exact Mass: 227.12340382g/mol
• Monoisotopic Mass: 227.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.2Ų

Additional information on 5-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine

Introduction to 5-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine (CAS No. 2229402-47-3)

5-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2229402-47-3, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. The presence of a pyridine core, combined with a difluorocyclobutyl side chain and an amino group, makes it a structurally intriguing molecule with potential applications in drug discovery.

The pyridine moiety is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The nitrogen atom in the pyridine ring can form hydrogen bonds, while the aromatic system can participate in π-stacking interactions, both of which are crucial for drug-receptor binding. In 5-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine, the pyridine ring is further functionalized with a dimethylamino group at the 2-position, which enhances its basicity and may improve solubility in polar environments.

The difluorocyclobutyl substituent is another key feature of this compound. The incorporation of fluorine atoms into a cyclobutyl ring can significantly influence the electronic properties and metabolic stability of the molecule. Fluorinated compounds are widely used in pharmaceuticals due to their ability to modulate pharmacokinetic properties such as lipophilicity, solubility, and metabolic clearance. The difluorocyclobutyl group in this compound may contribute to enhanced binding affinity and selectivity towards biological targets, making it a valuable scaffold for drug design.

The amino group at the 1-position of the cyclobutyl ring provides another point of interaction for biological targets. Amino groups can participate in hydrogen bonding and form salt bridges, which are important for stabilizing protein-ligand interactions. Additionally, the presence of an amino group allows for further derivatization through reactions such as acylation or alkylation, enabling the creation of more complex molecular structures with tailored biological activities.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of understanding the three-dimensional structure of molecules like 5-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine. Molecular modeling studies suggest that this compound may interact with specific residues in protein targets, particularly those involved in enzyme catalysis or signal transduction pathways. These insights have guided efforts to optimize the compound's potency and selectivity for therapeutic applications.

In vitro studies have begun to explore the potential biological activities of 5-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine. Preliminary results indicate that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to human health conditions. For instance, its structural features suggest potential activity against targets involved in inflammatory responses or metabolic disorders. Further research is ongoing to elucidate its mechanism of action and assess its therapeutic potential.

The synthesis of 5-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine presents unique challenges due to its complex structural framework. Advanced synthetic methodologies are being employed to construct the cyclobutane ring with fluorinated substituents while maintaining high regioselectivity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods are critical for achieving the desired molecular architecture.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials and intermediates. As such, 5-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine represents an important building block for future drug candidates. Its unique combination of functional groups makes it a versatile scaffold that can be modified to explore different chemical spaces and discover new therapeutic agents.

Regulatory considerations play a significant role in the advancement of pharmaceutical compounds like 5-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous safety assessments are essential steps before any clinical development can proceed. Collaborative efforts between synthetic chemists, biologists, and regulatory experts are necessary to navigate these challenges effectively.

The future prospects for 5-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine are promising given its structural complexity and potential biological relevance. Continued research efforts will focus on optimizing its pharmacological properties through structure-based design and exploring new synthetic routes for efficient production. As our understanding of disease mechanisms evolves, compounds like this one may emerge as key players in next-generation therapeutics.